Cas no 2096333-99-0 (3-Nitro-4-(trifluoromethoxy)phenylboronic acid)
2096333-99-0 structure
Product Name:3-Nitro-4-(trifluoromethoxy)phenylboronic acid
CAS No:2096333-99-0
MF:C7H5BF3NO5
MW:250.924512624741
MDL:MFCD21332921
CID:4637961
PubChem ID:74892125
Update Time:2024-11-06
3-Nitro-4-(trifluoromethoxy)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Nitro-4-(trifluoromethoxy)phenylboronic acid
- [3-nitro-4-(trifluoromethoxy)phenyl]boronic acid
- (3-Nitro-4-(trifluoromethoxy)phenyl)boronic acid
- C7H5BF3NO5
- Y2601
- (3-Nitro-4-(trifluoromethoxy)phenyl)boronicacid
- 2096333-99-0
- E84362
- CS-0178550
- BS-34150
- MFCD21332921
-
- MDL： MFCD21332921
- Inchi： 1S/C7H5BF3NO5/c9-7(10,11)17-6-2-1-4(8(13)14)3-5(6)12(15)16/h1-3,13-14H
- InChI Key： HEYISZILWXZDPS-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(B(O)O)=CC=1[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 251.0212869g/mol
- Monoisotopic Mass: 251.0212869g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.5
3-Nitro-4-(trifluoromethoxy)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC900961-1g |
3-Nitro-4-(trifluoromethoxy)phenylboronic acid |
2096333-99-0 | 97% | 1g |
£105.00 | 2025-02-22 | |
| abcr | AB309235-1 g |
3-Nitro-4-(trifluoromethoxy)phenylboronic acid, 97%; . |
2096333-99-0 | 97% | 1g |
€467.00 | 2023-04-26 | |
| abcr | AB309235-250mg |
3-Nitro-4-(trifluoromethoxy)phenylboronic acid, 97%; . |
2096333-99-0 | 97% | 250mg |
€131.10 | 2025-04-20 | |
| Aaron | AR01EI33-100mg |
3-Nitro-4-(trifluoromethoxy)phenylboronic acid |
2096333-99-0 | 97% | 100mg |
$20.00 | 2025-02-10 | |
| Aaron | AR01EI33-250mg |
3-Nitro-4-(trifluoromethoxy)phenylboronic acid |
2096333-99-0 | 97% | 250mg |
$34.00 | 2025-02-10 | |
| Aaron | AR01EI33-1g |
3-Nitro-4-(trifluoromethoxy)phenylboronic acid |
2096333-99-0 | 97% | 1g |
$75.00 | 2025-02-10 | |
| Aaron | AR01EI33-5g |
3-Nitro-4-(trifluoromethoxy)phenylboronic acid |
2096333-99-0 | 97% | 5g |
$193.00 | 2023-12-14 | |
| 1PlusChem | 1P01EHUR-100mg |
3-Nitro-4-(trifluoromethoxy)phenylboronic acid |
2096333-99-0 | 97% | 100mg |
$21.00 | 2023-12-19 | |
| 1PlusChem | 1P01EHUR-250mg |
3-Nitro-4-(trifluoromethoxy)phenylboronic acid |
2096333-99-0 | 97% | 250mg |
$36.00 | 2023-12-19 | |
| 1PlusChem | 1P01EHUR-1g |
3-Nitro-4-(trifluoromethoxy)phenylboronic acid |
2096333-99-0 | 97% | 1g |
$112.00 | 2023-12-19 |
3-Nitro-4-(trifluoromethoxy)phenylboronic acid Related Literature
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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